Cas no 306934-96-3 (5-(Thiophen-2-yl)nicotinic acid)

• Product Name: 5-(Thiophen-2-yl)nicotinic acid
• CAS No: 306934-96-3
• MF: C₁₀H₇NO₂S
• MW: 205.233081102371
• MDL: MFCD02682027
• CID: 304931
• PubChem ID: 2776322
• Update Time: 2025-04-19

5-(Thiophen-2-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Thiophen-2-yl)nicotinic acid
• 3-Pyridinecarboxylicacid, 5-(2-thienyl)-
• 5-(2-Thienyl)nicotinic acid
• 5-(THIEN-2-YL)NICOTINIC ACID
• 5-thiophen-2-ylpyridine-3-carboxylic acid
• 5-(2-thienyl)pyridine-3-carboxylic acid
• 5-(thiophen-2-yl)-nicotinic acid
• 5-(thiophen-2-yl)pyridine-3-carboxylic acid
• AC1MCQVS
• SBB052856
• SDCCGMLS-0065957.P001
• 5-thiophen-2-yl-3-pyridinecarboxylic acid
• SCHEMBL569420
• BRD-K21843213-001-01-4
• 306934-96-3
• Z363993958
• NS00016336
• Q27467081
• MFCD02682027
• 5-(2-THIENYL)NICOTINICACID
• TS-02925
• FT-0619609
• AKOS000124417
• DTXSID40379989
• F14721
• A820498
• 3-Pyridinecarboxylic acid, 5-(2-thienyl)-
• 5-(2-thienyl)nicotinic acid, AldrichCPR
• 5-thiophen-2-ylpyridine-3-carboxylic acid; 5-(thien-2-yl)nicotinic acid
• CHEBI:170042
• 2-(5-Carboxypyridin-3-yl)thiophene
• J-516142
• VM1
• DFWKRZGYBOVSKW-UHFFFAOYSA-N
• AB12190
• DB-185951
• DB-030653
• 5-Thiophen-2-yl-nicotinic acid

• MDL： MFCD02682027
• Inchi： 1S/C10H7NO2S/c12-10(13)8-4-7(5-11-6-8)9-2-1-3-14-9/h1-6H,(H,12,13)
• InChI Key： DFWKRZGYBOVSKW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=NC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 205.02000
• Monoisotopic Mass: 205.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Melting Point: 261 °C
• PSA: 78.43000
• LogP: 2.50830

5-(Thiophen-2-yl)nicotinic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38